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Compound of Interest

Compound Name: Praxadine

Cat. No.: B1224688 Get Quote

Head-to-Head Comparison: Praxadine and
Celecoxib
A direct head-to-head comparison between "Praxadine" and the well-established nonsteroidal

anti-inflammatory drug (NSAID) celecoxib is not feasible at this time. Initial research indicates

that "Praxadine" is not the name of a single, approved systemic anti-inflammatory agent. The

term "Praxadine" is associated with multiple, distinct chemical entities, none of which are

suitable for a direct comparison with celecoxib for treating inflammatory conditions.

Specifically, searches for "Praxadine" have identified the following:

Pyrazole-1-carboxamidine: A chemical compound with the CAS number 4023-00-1 is

referred to as Praxadine. However, there is no readily available information from clinical

trials or regulatory approvals that this compound is used as a systemic anti-inflammatory

drug in humans.[1][2]

A Topical Medication: In some contexts, "Praxadine" refers to a combination of pramoxine

and tannic acid used for dermatological conditions to relieve itching and pain.[1] This is a

topical agent and not a systemic drug comparable to celecoxib.

Praxadine Hydrochloride: This is another chemical name found, but again, without clear

evidence of its use as a systemic anti-inflammatory therapy.[3][4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1224688?utm_src=pdf-interest
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.lookchem.com/casno4023-00-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Praxadine
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.lookchem.com/casno4023-00-1.html
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S9X3PXT9NC
https://precision.fda.gov/ginas/app/ui/substances/1c0bacef-6399-41ca-a68b-1d7c6a9a5ffc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An Investigational Anticancer Agent: A Phase I clinical trial was conducted on a

pyrazoloacridine compound abbreviated as PZA (NSC366140 / PD115934), which is

chemically distinct from the other substances referred to as Praxadine and was investigated

as a cancer treatment.[5]

A Synonym for Paroxetine: The antidepressant medication paroxetine, a selective serotonin

reuptake inhibitor (SSRI), is listed in some databases with "Praxadine" as a synonym.[6][7]

[8] Paroxetine's primary mechanism of action and therapeutic use are unrelated to

inflammation in the way that celecoxib is used.

Given this ambiguity and the absence of a clear, single, systemically administered anti-

inflammatory drug named "Praxadine" that has undergone clinical evaluation against celecoxib

or other standard-of-care NSAIDs, a data-driven comparison of efficacy, safety, and

experimental protocols is not possible.

Celecoxib: A Brief Overview
For the purpose of providing context to the intended comparison, below is a summary of

celecoxib.

Celecoxib is a well-characterized NSAID that selectively inhibits the cyclooxygenase-2 (COX-2)

enzyme. This selectivity is intended to reduce the gastrointestinal side effects associated with

non-selective NSAIDs, which also inhibit the COX-1 enzyme.
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Feature Description

Drug Class Nonsteroidal Anti-inflammatory Drug (NSAID)

Mechanism of Action Selective COX-2 Inhibitor

Approved Indications
Osteoarthritis, Rheumatoid Arthritis, Ankylosing

Spondylitis, Acute Pain, Primary Dysmenorrhea

Common Adverse Effects

Gastrointestinal issues (abdominal pain,

diarrhea, dyspepsia), headache, dizziness,

upper respiratory tract infection

Cardiovascular Risk

Like other NSAIDs, celecoxib is associated with

an increased risk of serious cardiovascular

thrombotic events, myocardial infarction, and

stroke.

Signaling Pathway of Celecoxib
The primary mechanism of action for celecoxib involves the inhibition of the COX-2 enzyme

within the arachidonic acid cascade. This pathway is central to the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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